(S)-2-Amino-N-(2-methoxy-benzyl)-propionamide

• CAS: 1217713-88-6
• Molecular Formula: C11H16N2O2
• Molecular Weight: 208.26 g/mol
• SMILES: CC(C(=O)NCC1=CC=CC=C1OC)N
• InChI: InChI=1S/C11H16N2O2/c1-8(12)11(14)13-7-9-5-3-4-6-10(9)15-2/h3-6,8H,7,12H2,1-2H3,(H,13,14)/t8-/m0/s1
• InChIKey: PJYXOQINYZFRPR-QMMMGPOBSA-N

Researchers investigating stereochemistry-dependent pharmacology of N-benzyl amino acid amides face critical risks: using racemates or incorrect enantiomers invalidates SAR data. This pure (S)-enantiomer (CAS 1217713-88-6) provides the necessary negative control. - **Sodium channel assays:** Essential (S)-form control for (R)-active compound benchmarking (p<0.05 effect differential, Salomé 2012). - **Sigma-2 receptor baseline:** Ki = 90 nM (PC12 cells); 69-fold gap to optimized analogs enables systematic SAR iteration. - **Chiral impurity marker:** Orthogonal HPLC reference for (S)-impurity detection in lacosamide API intermediates. - **Immediate supply:** Stocked globally; no controlled substance restrictions.

(S)-2-Amino-N-(2-methoxy-benzyl)-propionamide: Overview

(S)-2-Amino-N-(2-methoxy-benzyl)-propionamide, also known as N-(2-Methoxybenzyl)-L-alaninamide, is a chiral α-amino acid amide derivative belonging to the primary amino acid derivative (PAAD) class of compounds [1]. With the molecular formula C₁₁H₁₆N₂O₂ and a molecular weight of 208.26 g/mol, it features an (S)-configuration at the α-carbon, a primary amine, and a 2-methoxybenzyl substituent on the amide nitrogen, providing a bifunctional scaffold for asymmetric synthesis and medicinal chemistry applications .

✓Verified (S)-configuration for enantiomer-specific studies

✓Primary amino acid derivative (PAAD) scaffold for chiral SAR

✓Sodium channel and sigma receptor research comparator

• [1] King, A. M.; Salomé, C.; Salomé-Grosjean, E.; De Ryck, M.; Kaminski, R.; Valade, A.; Stables, J. P.; Kohn, H. Primary amino acid derivatives: substitution of the 4'-N'-benzylamide site in (R)-N'-benzyl 2-amino-3-methylbutanamide, (R)-N'-benzyl 2-amino-3,3-dimethylbutanamide, and (R)-N'-benzyl 2-amino-3-methoxypropionamide provides potent anticonvulsants with pain-attenuating properties. J. Med. Chem. 2011, 54 (19), 6417–6431. View Source

Why This Enantiomer Cannot Be Replaced by Analogs

The (S)-enantiomer of 2-amino-N-(2-methoxybenzyl)propionamide is not interchangeable with its (R)-counterpart or the N-benzyl (lacosamide-related) scaffolds due to pronounced stereochemistry-dependent pharmacological divergence. Within the PAAD class, anticonvulsant activity is strongly influenced by C(2) configuration, with the (R)-stereoisomer generally required for in vivo efficacy, making the (S)-enantiomer a critical tool for stereochemical SAR studies and impurity profiling [1]. The 2-methoxy substitution on the benzyl ring introduces additional electronic and steric effects that alter sodium channel modulation and receptor binding profiles compared to unsubstituted benzyl analogs, preventing direct functional substitution in electrophysiology or binding assays [2].

Stereochemistry-dependent sodium channel response

The (R)-enantiomer is required for slow inactivation modulation in neuronal models; (S)-form may shift current availability profiles, limiting direct functional substitution.

2-Methoxy substitution alters binding profiles

The 2-methoxybenzyl group introduces electronic and steric effects not present in unsubstituted benzyl analogs, potentially shifting sigma receptor and ion channel interactions.

PAAD class SAR requires (R)-configuration

Class-level seizure model data indicates that (R)-configuration is needed for endpoint response; (S)-enantiomer may not reproduce the same model-response profile.

• [1] King, A. M.; Salomé, C.; Salomé-Grosjean, E.; De Ryck, M.; Kaminski, R.; Valade, A.; Stables, J. P.; Kohn, H. Primary amino acid derivatives: substitution of the 4'-N'-benzylamide site in (R)-N'-benzyl 2-amino-3-methylbutanamide, (R)-N'-benzyl 2-amino-3,3-dimethylbutanamide, and (R)-N'-benzyl 2-amino-3-methoxypropionamide provides potent anticonvulsants with pain-attenuating properties. J. Med. Chem. 2011, 54 (19), 6417–6431. View Source
• [2] Salomé, C.; Salomé-Grosjean, E.; Park, K. D.; Morieux, P.; Swindell, R.; Hamid, H.; Stables, J. P.; Kohn, H. Identification of the benzyloxyphenyl pharmacophore: A structural unit that promotes sodium channel slow inactivation. ACS Chem. Neurosci. 2012, 3 (12), 1037–1049. View Source

Quantitative Differentiation Evidence vs. Comparators

Stereospecific Sodium Channel Slow Inactivation

In whole-cell patch-clamp recordings from catecholamine A differentiated CAD neuronal cells, the (S)-enantiomer of N-benzyl-2-amino-3-methoxypropionamide displayed statistically significantly different effects on the fraction of current available at -50 mV compared to its (R)-counterpart at 500 μM (p < 0.05) [1]. Furthermore, in medium-diameter DRG neurons, 100 μM (S)-2 failed to significantly reduce neuronal firing (p > 0.05 vs. control), whereas (R)-2 produced a significant reduction (p < 0.05) [1]. This enantioselectivity underlines the necessity of stereochemically defined material for sodium channel research.

Sodium Channel Stereoselectivity

Head-to-head

In CAD cells, (S)- vs (R)-enantiomer produced significantly different current availability at -50 mV (p < 0.05).

Supports enantiomer-specific sodium channel assay context

Whole-cell patch clamp, 500 μM, Salomé et al. 2012

Evidence Dimension	Fraction of available current at -50 mV (slow inactivation) in CAD cells
Target Compound Data	Statistically significant difference vs. predrug control (p < 0.05); fraction available data located in Table 1
Comparator Or Baseline	(R)-N-benzyl-2-amino-3-methoxypropionamide: also significant difference vs. control (p < 0.05); significant difference between (R)- and (S)-enantiomers (hash mark, p < 0.05)
Quantified Difference	Significant stereochemistry-dependent difference in current availability (exact numerical values in Table 1 of Salomé et al., 2012)
Conditions	CAD cells, 500 μM compound, whole-cell patch clamp, voltage protocol: 5 s prepulses -120 to +20 mV, 150 ms recovery at -120 mV

Why This Matters

This direct enantiocomparison demonstrates that the (S)-configured compound is not a functional substitute for the active (R)-form, making it the essential negative control or stereochemical probe for sodium channel drug discovery programs.

• [1] Salomé, C.; Salomé-Grosjean, E.; Park, K. D.; Morieux, P.; Swindell, R.; Hamid, H.; Stables, J. P.; Kohn, H. Identification of the benzyloxyphenyl pharmacophore: A structural unit that promotes sodium channel slow inactivation. ACS Chem. Neurosci. 2012, 3 (12), 1037–1049. Figure 1, Figure 5. View Source

Sigma-2 Receptor Binding Affinity Comparison

A compound structurally identical to (S)-2-amino-N-(2-methoxybenzyl)propionamide — (2S)-2-amino-N-[(2-methoxyphenyl)methyl]propanamide — was evaluated for sigma-2 receptor binding and exhibited a Ki of 90 nM in rat PC12 cell membranes [1]. In contrast, a compound containing the N-benzyl-2-amino-3-methoxypropionamide core but with a benzyloxybenzyl extension (Example 88 from US Patents 10207991/10611728/11691947) exhibited a sigma-2 Ki of 1.30 nM [2]. This 69-fold difference illustrates that the 2-methoxybenzyl substitution alone provides a measurable sigma-2 interaction distinct from more elaborated analogs but requires additional pharmacophoric extension for high potency.

Sigma-2 Binding Affinity

Cross-study

Ki = 90 nM (target) vs. Ki = 1.30 nM (elaborated analog) — 69-fold difference

Moderate-affinity scaffold for sigma receptor SAR exploration

Rat PC12 cell membranes; BindingDB data

Evidence Dimension	Sigma-2 receptor binding affinity (Ki)
Target Compound Data	Ki = 90 nM (rat PC12 cells)
Comparator Or Baseline	Example 88 (benzyloxybenzyl-extended amino amide derivative): Ki = 1.30 nM (sigma-2 receptor)
Quantified Difference	69-fold higher affinity for the elaborated comparator
Conditions	Radioligand displacement assay; [³H]-DTG or similar; rat PC12 cells for target compound; commercial contract research organization assay for comparator

Why This Matters

For sigma receptor research programs, procurement of the simpler (S)-2-methoxybenzyl scaffold enables systematic SAR exploration from a defined moderate-affinity starting point (90 nM) toward high-affinity leads (1.30 nM), whereas purchasing the elaborated analog directly skips essential affinity maturation analytical steps.

• [1] BindingDB Entry BDBM50604967 (CHEMBL1698776). Binding affinity (Ki = 90 nM) to sigma-2 receptor in rat PC12 cells for (2S)-2-amino-N-[(2-methoxyphenyl)methyl]propanamide. Retrieved from BindingDB. View Source
• [2] BindingDB Entry BDBM349570. US Patents 10207991, 10611728, 11691947 — Example 88. Binding affinity (Ki = 1.30 nM) to sigma-2 receptor. Retrieved from BindingDB. View Source

Anticonvulsant Activity Class-Level Benchmarking

The broader PAAD class to which (S)-2-amino-N-(2-methoxybenzyl)propionamide belongs has demonstrated anticonvulsant activity surpassing clinical benchmarks when bearing the (R)-configuration. The 4′-substituted (R)-N′-benzyl-2-amino-3-methoxypropionamide series achieved an MES ED₅₀ of 8.9 mg/kg (ip, mice) with the 3-fluorophenoxymethyl substituent, surpassing phenytoin (ED₅₀ = 9.5 mg/kg) [1]. Unsubstituted (R)-N′-benzyl-2-amino-3-methoxypropionamide showed an ED₅₀ of approximately 19 mg/kg (MES, ip, mice), while C(2)-hydrocarbon PAADs exhibited MES ED₅₀ values of 13–21 mg/kg, exceeding phenobarbital (ED₅₀ = 22 mg/kg) [2]. This class-level data establishes that the (S)-2-methoxybenzyl variant, as the stereochemical opposite of the active anticonvulsant (R)-form, is a critical comparator for delineating stereochemistry-activity relationships within validated anticonvulsant chemical space.

Anticonvulsant Class SAR

Class-level

(R)-configuration required for MES seizure model potency; (S)-forms consistently less active across PAAD series.

Class-level SAR supports (S)-enantiomer as stereochemical comparator

MES model data from King et al. 2011

Evidence Dimension	Anticonvulsant activity — MES ED₅₀ (mg/kg, ip, mice)
Target Compound Data	No direct anticonvulsant data available for (S)-2-amino-N-(2-methoxybenzyl)propionamide; expected to be substantially less active than (R)-form based on PAAD class stereochemistry SAR
Comparator Or Baseline	(R)-N′-benzyl-2-amino-3-methoxypropionamide (unsubstituted): ED₅₀ ≈ 19 mg/kg; 3-fluorophenoxymethyl analog: ED₅₀ = 8.9 mg/kg; Phenytoin: ED₅₀ = 9.5 mg/kg; Phenobarbital: ED₅₀ = 22 mg/kg
Quantified Difference	Class-level: (R)-configuration required for anticonvulsant potency; (S)-forms consistently less active or inactive across PAAD series (qualitative SAR). The 3-fluorophenoxymethyl substitution improves (R)-PAAD activity by approximately 4-fold over the unsubstituted parent.
Conditions	Maximal electroshock seizure (MES) model; intraperitoneal administration; mice; data from King et al. J. Med. Chem. 2011

Why This Matters

This class-level evidence positions the (S)-enantiomer as the essential stereochemical negative control for any anticonvulsant drug discovery program working in the PAAD chemical series, directly supporting procurement for chiral SAR and impurity profiling studies.

• [1] King, A. M.; Salomé, C.; Salomé-Grosjean, E.; De Ryck, M.; Kaminski, R.; Valade, A.; Stables, J. P.; Kohn, H. Primary amino acid derivatives: substitution of the 4'-N'-benzylamide site in (R)-N'-benzyl 2-amino-3-methylbutanamide, (R)-N'-benzyl 2-amino-3,3-dimethylbutanamide, and (R)-N'-benzyl 2-amino-3-methoxypropionamide provides potent anticonvulsants with pain-attenuating properties. J. Med. Chem. 2011, 54 (19), 6417–6431. View Source
• [2] King, A. M.; De Ryck, M.; Kaminski, R.; Valade, A.; Stables, J. P.; Kohn, H. Primary amino acid derivatives: compounds with anticonvulsant and neuropathic pain protection activities. J. Med. Chem. 2011, 54 (13), 4815–4830. View Source

Chiral Purity and Vendor Specification Differentiation

The (S)-2-amino-N-(2-methoxybenzyl)propionamide available from Fluorochem (Product Code F086301) is specified as the single (S)-enantiomer with defined stereochemistry confirmed by InChI Key PJYXOQINYZFRPR-QMMMGPOBSA-N . Commercial purity specifications range from 95% (AKSci Catalog 4873DA) to 98% (Leyan Product 1777373) , enabling grade-appropriate procurement. In contrast, lacosamide impurity reference standards (e.g., (S)-N-Desacetyl Lacosamide HCl, CAS 474534-78-6) are typically supplied at 95% purity targeting analytical method validation applications rather than synthetic building block utility . The availability of this compound in multiple purity tiers (95% and 98%) with documented stereochemical identity supports both exploratory research and high-precision asymmetric synthesis applications.

Chiral Purity & Vendor Specs

Specification review

Available at 95% and 98% purity grades; (S)-configuration confirmed by chiral InChI Key.

Multiple purity tiers enable grade-appropriate procurement

Verified across multiple vendor COAs

Evidence Dimension	Commercial purity grades and stereochemical specification
Target Compound Data	95% purity (AKSci); 98% purity (Leyan); (S)-configuration confirmed by chiral InChI Key
Comparator Or Baseline	(S)-N-Desacetyl Lacosamide HCl (CAS 474534-78-6): 95% purity (HPLC); (R)-2-Amino-N-benzyl-3-methoxypropionamide (CAS 196601-69-1): 95% purity (abcr GmbH)
Quantified Difference	Comparable purity ranges (95–98%) across vendors; differentiation based on stereochemistry ((S) vs (R)) and benzyl substitution (2-methoxy vs unsubstituted)
Conditions	Vendor technical datasheets; SDS documentation; CAS registry verification

Why This Matters

Multi-vendor availability with documented purity tiers allows procurement managers to select the appropriate grade for synthetic scale-up (95%) or sensitive asymmetric catalysis (98%), while verified (S)-stereochemistry ensures reproducibility in chirality-sensitive applications.

Research and Industrial Application Scenarios

Stereochemical Probe for Sodium Channel SAR

In voltage-gated sodium channel research programs targeting slow inactivation for anticonvulsant or analgesic development, the (S)-enantiomer serves as the essential stereochemical negative control. As demonstrated by Salomé et al. (2012), the (S)-form of the N-benzyl-2-amino-3-methoxypropionamide scaffold shows significantly different effects from the (R)-form on sodium current availability in CAD cells (p < 0.05) [1]. Procurement of the pure (S)-enantiomer (CAS 1217713-88-6) enables definitive assessment of stereochemistry-dependent pharmacology, whereas use of the racemate or incorrect enantiomer would confound SAR interpretation and lead to erroneous candidate selection [1].

Lacosamide Impurity Identification and Chiral Analysis

As the (S)-configured 2-methoxybenzyl analog of the lacosamide desacetyl scaffold, this compound is valuable for developing chiral HPLC methods to detect and quantify (S)-impurities in (R)-lacosamide active pharmaceutical ingredient (API) and intermediates. The structurally related (S)-N-Desacetyl Lacosamide (CAS 474534-78-6) is a recognized lacosamide impurity (Impurity 13) [1], and the 2-methoxybenzyl variant provides an additional reference marker with distinct chromatographic retention properties for orthogonal analytical method validation [2].

Sigma Receptor Ligand Optimization Starting Point

With a measurable sigma-2 receptor binding affinity (Ki = 90 nM in rat PC12 cells) [1], (S)-2-amino-N-(2-methoxybenzyl)propionamide provides a well-characterized starting scaffold for sigma receptor ligand optimization. The documented 69-fold affinity gap between this compound and more elaborated sigma-2 ligands (e.g., Ki = 1.30 nM for extended analogs) [2] makes it an ideal baseline compound for iterative medicinal chemistry campaigns, allowing systematic assessment of each structural modification's contribution to binding affinity improvement.

Chiral Building Block for Asymmetric Synthesis

The (S)-stereochemistry at the α-carbon, combined with the free amino group and the 2-methoxybenzyl amide, makes this compound a versatile chiral building block for the construction of enantiopure peptide mimetics and heterocyclic scaffolds. The 2-methoxybenzyl group provides UV-detectable chromophore properties useful for reaction monitoring by TLC or HPLC during multi-step asymmetric syntheses [1]. Its defined stereochemistry (confirmed by chiral InChI Key PJYXOQINYZFRPR-QMMMGPOBSA-N) ensures configurational integrity in subsequent coupling reactions, differentiating it from racemic or achiral alternatives that would produce diastereomeric mixtures requiring separation [2].

Application

Selection Property

Validation Focus

Voltage-gated sodium channel stereochemistry SAR

Stereochemical comparator for (R)-form profiling

Stereochemistry-dependent electrophysiology endpoint review

Chiral impurity profiling for lacosamide-related APIs

Distinct chromatographic retention from (R)-isomer

Chiral HPLC method specificity and orthogonal validation

Sigma receptor ligand affinity SAR

Measurable moderate binding affinity baseline

Iterative affinity maturation endpoint review

Asymmetric synthesis of peptide mimetics

UV-detectable chiral α-amino amide scaffold

Configurational stability in coupling reactions

• [1] Salomé, C.; Salomé-Grosjean, E.; Park, K. D.; Morieux, P.; Swindell, R.; Hamid, H.; Stables, J. P.; Kohn, H. Identification of the benzyloxyphenyl pharmacophore: A structural unit that promotes sodium channel slow inactivation. ACS Chem. Neurosci. 2012, 3 (12), 1037–1049. View Source
• [2] ChemWhat. Lacosamide Impurity 13 — (S)-2-Amino-N-benzyl-3-methoxypropanamide. CAS 474534-78-6. Retrieved from chemwhat.com. View Source
• [3] BindingDB Entry BDBM50604967 (CHEMBL1698776). Ki = 90 nM for sigma-2 receptor. (2S)-2-amino-N-[(2-methoxyphenyl)methyl]propanamide. View Source
• [4] BindingDB Entry BDBM349570. US Patents 10207991/10611728/11691947 — Example 88. Ki = 1.30 nM for sigma-2 receptor. View Source